Cas no 2228224-61-9 (2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole)

• Product Name: 2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole
• CAS No: 2228224-61-9
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 6062843
• PubChem ID: 165973737
• Update Time: 2025-05-19

2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole
• EN300-1777540
• 2228224-61-9

• Inchi： 1S/C9H12N2/c1-4-8(3)9-10-6-7-11(9)5-2/h1,6-8H,5H2,2-3H3
• InChI Key： FMZCMRMGTSTCNH-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C(C#C)C)CC

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole

Comprehensive Guide to 2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole (CAS No. 2228224-61-9): Properties, Applications, and Market Insights

2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole (CAS No. 2228224-61-9) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatility in drug development and material science. The presence of both an ethyl and a but-3-yn-2-yl group in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 2228224-61-9 serves as a unique identifier, ensuring precise tracking in global chemical databases. Researchers often search for "2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole synthesis" or "CAS 2228224-61-9 applications" to explore its potential. Recent trends in AI-driven drug discovery and green chemistry have further amplified the demand for such tailored molecules, as they align with the need for sustainable and efficient synthetic pathways.

From a chemical perspective, 2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole exhibits notable stability under standard conditions, with a molecular formula that supports diverse functionalization. Its imidazole core is particularly attractive for designing bioactive molecules, as it mimics natural heterocycles found in many therapeutic agents. This has led to its exploration in areas like antimicrobial research and enzyme inhibition studies, where its structural motifs can interact with biological targets.

In the pharmaceutical industry, CAS 2228224-61-9 is frequently investigated for its role in small-molecule drug development. The compound's ability to act as a building block for more complex structures makes it indispensable in medicinal chemistry. For instance, its alkyne functional group allows for click chemistry applications, a technique widely used in bioconjugation and drug delivery systems. Researchers are also examining its potential in cancer therapeutics, given the imidazole ring's prevalence in kinase inhibitors.

Beyond pharmaceuticals, 2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole finds utility in material science. Its robust framework is suitable for designing polymers and coordination complexes, which are critical for advanced materials like conductive films and catalysts. The compound's thermal stability and solubility profile further enhance its applicability in industrial processes, aligning with the growing emphasis on high-performance materials.

The market for CAS 2228224-61-9 is expanding, driven by increasing R&D investments in precision medicine and smart materials. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the rising demand, particularly from biotech startups and academic institutions. Environmental considerations are also shaping production practices, with a shift toward solvent-free reactions and catalytic processes to minimize waste.

For those seeking detailed technical data, resources like Reaxys and SciFinder provide extensive information on 2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole, including spectroscopic profiles and safety guidelines. As the compound gains traction, collaborations between chemical suppliers and research labs are expected to accelerate innovation, particularly in niche areas like personalized therapeutics and nanotechnology.

In summary, 2-(but-3-yn-2-yl)-1-ethyl-1H-imidazole (CAS No. 2228224-61-9) represents a multifaceted tool for modern chemistry. Its applications span from drug design to advanced materials, reflecting the compound's adaptability and relevance in cutting-edge scientific endeavors. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping future innovations.